Cas no 300826-46-4 (2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide)

• Product Name: 2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide
• CAS No: 300826-46-4
• MF: C₁₆H₁₅BrN₂O₄
• MW: 379.205303430557
• CID: 3048997
• PubChem ID: 135454343
• Update Time: 2025-05-24

2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenoxy)-N'-(4-hydroxy-3-methoxybenzylidene)acetohydrazide
• 2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide
• F1048-0055
• 658-211-4
• 2-(4-bromophenoxy)-N'-[(E)-(4-hydroxy-3-methoxyphenyl)methylidene]acetohydrazide
• (E)-2-(4-bromophenoxy)-N'-(4-hydroxy-3-methoxybenzylidene)acetohydrazide
• 2-(4-bromophenoxy)-N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]acetamide
• MFCD00710734
• SR-01000107833-1
• 2-(4-BROMOPHENOXY)-N'-[(1E)-(4-HYDROXY-3-METHOXYPHENYL)METHYLIDENE]ACETOHYDRAZIDE
• 300826-46-4
• Z49863660
• AKOS001611153
• SR-01000107833
• STK945879

• Inchi： 1S/C16H15BrN2O4/c1-22-15-8-11(2-7-14(15)20)9-18-19-16(21)10-23-13-5-3-12(17)4-6-13/h2-9,20H,10H2,1H3,(H,19,21)/b18-9+
• InChI Key： BLRJGSMXQQOLIF-GIJQJNRQSA-N
• SMILES： BrC1C=CC(=CC=1)OCC(N/N=C/C1=CC=C(C(=C1)OC)O)=O

Computed Properties

• Exact Mass: 378.02152Da
• Monoisotopic Mass: 378.02152Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide

Professional Introduction to Compound with CAS No. 300826-46-4 and Product Name: 2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide

The compound with the CAS number 300826-46-4 and the product name 2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both bromine and hydroxyl groups, along with a methoxy substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the area of drug discovery has highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The 2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide structure exhibits promising properties that make it an attractive candidate for developing novel therapeutic agents. Specifically, the combination of a phenoxy group and a hydroxymethylideneacetohydrazide moiety suggests potential activity against various diseases, including inflammatory disorders and metabolic syndromes.

In the context of modern pharmaceutical research, this compound has been investigated for its potential role in modulating key biological pathways. The 4-bromo substituent on the phenoxy ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are known to exhibit significant pharmacological activity.

Moreover, the 1E-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide moiety is particularly noteworthy due to its ability to form hydrogen bonds with biological targets. This feature is crucial for designing molecules that can interact tightly with enzymes and receptors, thereby increasing their binding affinity. The hydroxyl group in this part of the molecule also provides a site for further derivatization, enabling the creation of analogs with enhanced pharmacological properties.

Current studies have demonstrated that derivatives of this compound exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these enzymes, 2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide and its derivatives hold promise for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

Additionally, preliminary in vitro studies have indicated that this compound may possess antioxidant properties. The presence of both hydroxyl and methoxy groups allows it to participate in redox reactions, potentially neutralizing reactive oxygen species (ROS) that contribute to oxidative stress. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. Therefore, compounds with antioxidant activity are highly sought after for their therapeutic potential.

The synthesis of 2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the bromination of 4-phenoxybenzaldehyde followed by condensation with acetohydrazide derivatives. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm molecular structure.

In conclusion, the compound with CAS No. 300826-46-4 and its product name 2-(4-bromophenoxy)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylideneacetohydrazide represents a valuable asset in pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further development into novel therapeutic agents. Ongoing studies continue to explore its potential applications in treating various diseases, underscoring its significance in modern drug discovery efforts.